Cas no 100400-96-2 (3-cyclohexyl-2-acetamidopropanoic acid)

3-Cyclohexyl-2-acetamidopropanoic acid is a specialized organic compound featuring a cyclohexyl group and an acetamido functional group attached to a propanoic acid backbone. Its unique structure makes it valuable as an intermediate in pharmaceutical and fine chemical synthesis, particularly for designing peptidomimetics or modifying bioactive molecules. The cyclohexyl moiety enhances lipophilicity, potentially improving membrane permeability in drug candidates, while the acetamido group offers reactivity for further derivatization. This compound is typically characterized by high purity and stability under standard conditions, ensuring reliable performance in synthetic applications. Its stereochemistry may also be tailored for chiral synthesis, making it useful in enantioselective research and development.

3-cyclohexyl-2-acetamidopropanoic acid structure

100400-96-2 structure

Product Name:3-cyclohexyl-2-acetamidopropanoic acid

CAS No:100400-96-2

MF:C₁₁H₁₉NO₃

MW:213.273463487625

CID:2075016

PubChem ID:10965857

Update Time:2025-10-28

3-cyclohexyl-2-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

- (S)-2-Acetamino-3-cyclohexyl-propionsaeure
- (S)-2-acetylamino-3-cyclohexyl-propionic acid
- (S)-2-Acetylamino-3-cyclohexyl-propionsaeure
- (S)-2-acetylamino-3-cyclohexylpropionic acid
- N-acetyl-L-cyclohexylalanine
- 3-cyclohexyl-2-acetamidopropanoic acid
- AKOS013464956
- EN300-1217917
- F2147-6611
- CS-0344309
- starbld0032507
- 2-acetamido-3-cyclohexylpropanoic acid
- 100400-96-2
- SCHEMBL6467188
- Inchi： 1S/C11H19NO3/c1-8(13)12-10(11(14)15)7-9-5-3-2-4-6-9/h9-10H,2-7H2,1H3,(H,12,13)(H,14,15)
- InChI Key： OJKBSULSXRPKEH-UHFFFAOYSA-N
- SMILES： OC(C(CC1CCCCC1)NC(C)=O)=O

Computed Properties

Exact Mass: 213.136493g/mol
Monoisotopic Mass: 213.136493g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 213.27g/mol
XLogP3: 2.3
Topological Polar Surface Area: 66.4Å²

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TRC	C230146-100mg	3-cyclohexyl-2-acetamidopropanoic acid	100400-96-2	100mg	$ 95.00	2022-04-01
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